9-Dacl
9-Dacl
Brand Name:
Vulcanchem
CAS No.:
117708-11-9
VCID:
VC20823007
InChI:
InChI=1S/C21H33ClO4/c22-18-14-20(24)17(12-13-19(23)15-8-4-3-5-9-15)16(18)10-6-1-2-7-11-21(25)26/h1,6,12-13,15-20,23-24H,2-5,7-11,14H2,(H,25,26)/b6-1+,13-12+
SMILES:
C1CCC(CC1)C(C=CC2C(CC(C2CC=CCCCC(=O)O)Cl)O)O
Molecular Formula:
C21H33ClO4
Molecular Weight:
384.9 g/mol
9-Dacl
CAS No.: 117708-11-9
Cat. No.: VC20823007
Molecular Formula: C21H33ClO4
Molecular Weight: 384.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 117708-11-9 |
|---|---|
| Molecular Formula | C21H33ClO4 |
| Molecular Weight | 384.9 g/mol |
| IUPAC Name | (E)-7-[5-chloro-2-[(E)-3-cyclohexyl-3-hydroxyprop-1-enyl]-3-hydroxycyclopentyl]hept-5-enoic acid |
| Standard InChI | InChI=1S/C21H33ClO4/c22-18-14-20(24)17(12-13-19(23)15-8-4-3-5-9-15)16(18)10-6-1-2-7-11-21(25)26/h1,6,12-13,15-20,23-24H,2-5,7-11,14H2,(H,25,26)/b6-1+,13-12+ |
| Standard InChI Key | ZOQXTNLUBHPZOZ-JHYQVCNUSA-N |
| Isomeric SMILES | C1CCC(CC1)C(/C=C/C2C(CC(C2C/C=C/CCCC(=O)O)Cl)O)O |
| SMILES | C1CCC(CC1)C(C=CC2C(CC(C2CC=CCCCC(=O)O)Cl)O)O |
| Canonical SMILES | C1CCC(CC1)C(C=CC2C(CC(C2CC=CCCCC(=O)O)Cl)O)O |
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